![molecular formula C12H12N4O4 B3848164 N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide](/img/structure/B3848164.png)
N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide
Overview
Description
N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has been studied for its potential use in scientific research. It is a hydrazone derivative that has shown promise as a potential therapeutic agent due to its unique properties.
Mechanism of Action
The mechanism of action of N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide involves the inhibition of certain enzymes and receptors in the body. Specifically, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the body. This inhibition leads to an increase in the levels of acetylcholine in the body, which can have a number of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide are varied and complex. It has been shown to have both central and peripheral effects on the nervous system, including the ability to improve cognitive function and memory. It has also been shown to have anti-inflammatory and analgesic effects, as well as potential anticancer activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide in lab experiments is its unique properties and potential therapeutic applications. However, there are also limitations to its use, including potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are a number of future directions for research on N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide. These include further studies on its potential therapeutic applications, as well as investigations into its mechanism of action and potential toxicity. Additionally, there is potential for the development of new derivatives and analogues of this compound that may have even greater therapeutic potential.
Scientific Research Applications
N-allyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. It has shown promise as a potential therapeutic agent due to its ability to inhibit certain enzymes and receptors in the body.
properties
IUPAC Name |
N'-[(E)-(4-nitrophenyl)methylideneamino]-N-prop-2-enyloxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O4/c1-2-7-13-11(17)12(18)15-14-8-9-3-5-10(6-4-9)16(19)20/h2-6,8H,1,7H2,(H,13,17)(H,15,18)/b14-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOOVXALUGBBWRD-RIYZIHGNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C(=O)NN=CC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCNC(=O)C(=O)N/N=C/C1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{N'-[(E)-(4-Nitrophenyl)methylidene]hydrazinecarbonyl}-N-(prop-2-EN-1-YL)formamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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